2-Methoxyethyl 6-bromo-2-methyl-5-[(3-methylbut-2-en-1-yl)oxy]-1-benzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 6-bromo-2-methyl-5-(3-methylbut-2-enoxy)-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C18H21BrO5/c1-11(2)5-6-22-16-9-13-15(10-14(16)19)24-12(3)17(13)18(20)23-8-7-21-4/h5,9-10H,6-8H2,1-4H3
• InChI Key: NQNSTBLVGBGVDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC(=C(C=C2O1)Br)OCC=C(C)C)C(=O)OCCOC
• Molecular Formula: C18H21BrO5
• Molecular Weight: 397.3 g/mol

Description

The compound “2-Methoxyethyl 6-bromo-2-methyl-5-[(3-methylbut-2-en-1-yl)oxy]-1-benzofuran-3-carboxylate” is a complex organic molecule. It contains a benzofuran moiety, which is a fused aromatic ring system that is a component of many pharmaceuticals and natural products. The molecule also contains a methoxyethyl ester group, a bromo substituent, and a prenyl ether group.

Molecular Structure Analysis

The E/Z designation could be used to describe the geometry of the alkene structure in the prenyl ether group. The Cahn-Ingold-Prelog rules could be applied to assign priorities to the substituents attached to the alkene.

Scientific Research Applications

Synthesis and Biological Activities

2-Methoxyethyl 6-bromo-2-methyl-5-[(3-methylbut-2-en-1-yl)oxy]-1-benzofuran-3-carboxylate, as a benzofuran derivative, has been involved in research focusing on the synthesis and evaluation of its biological activities. For instance, studies have explored the synthesis of new benzofuran derivatives and their potential anti-HIV activities. These compounds have shown the ability to inhibit HIV replication in cell culture at non-toxic concentrations, highlighting their potential in antiviral research (Mubarak et al., 2007).

Antimicrobial Activity

Research has also been conducted on the antimicrobial properties of benzofuran derivatives. In one study, halogen and aminoalkyl derivatives of methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate were synthesized and tested against various Gram-positive cocci, Gram-negative rods, and yeasts. This research is significant for understanding the antimicrobial potential of these compounds (Krawiecka et al., 2012).

Synthesis and Structural Characterization

The synthesis and structural characterization of benzofuran derivatives are crucial for understanding their potential applications. Studies in this area have involved the preparation of derivatives and their subsequent structural analysis using techniques like NMR and X-ray crystallography. These insights are vital for developing new compounds with specific biological activities (Rambabu et al., 2013).

Cytotoxicity and Cancer Research

Benzofuran derivatives have also been investigated for their cytotoxic properties and potential application in cancer research. Compounds like methyl (E)-6-hydroxy-2-(4-hydroxyphenyl)-5-(prop-1-en-1-yl)benzofuran-3-carboxylate have shown significant inhibitory effects on cancer cell growth, suggesting their potential in developing new anticancer therapies (Ma et al., 2017).